Galactosamine hydrochloride, D-, [1-3H(N)]

• IUPAC Name: (2R,3R,4R,5R)-2-amino-3,4,5,6-tetrahydroxy-1-tritiohexan-1-one;hydrochloride
• InChI: InChI=1S/C6H13NO5.ClH/c7-3(1-8)5(11)6(12)4(10)2-9;/h1,3-6,9-12H,2,7H2;1H/t3-,4+,5+,6-;/m0./s1/i1T
• InChI Key: CBOJBBMQJBVCMW-BQSJPYTISA-N
• Canonical SMILES: C(C(C(C(C(C=O)N)O)O)O)O.Cl
• Isomeric SMILES: [3H]C(=O)[C@@H]([C@H]([C@H]([C@@H](CO)O)O)O)N.Cl
• Molecular Formula: C6H14ClNO5
• Molecular Weight: 217.64 g/mol
• CAS No.: 129521-69-3

Description

D-Galactosamine hydrochloride (CAS 1772-03-8) is a derivative of galactose where the hydroxyl group at the C2 position is replaced by an amino group, forming a hydrochloride salt. The tritiated form, [1-3H(N)], is radiolabeled for tracing metabolic pathways. Key properties include:

• Molecular Formula: C₆H₁₃NO₅·HCl (MW 215.63) .
• Physical Properties: White crystalline powder with ≥98% purity, high water solubility (98% at 20°C), and specific optical rotation [α]D²⁰ = +93° to +96° (non-aqueous) .
• Applications: Widely used to induce acute liver failure (ALF) in animal models when co-administered with lipopolysaccharide (LPS) . Mechanistically, it depletes UTP pools, disrupts RNA synthesis, and triggers apoptosis via caspase-3 activation .

Preparation Methods

Synthetic Routes and Reaction Conditions: Galactosamine hydrochloride can be synthesized from galactose through a series of chemical reactions. The process typically involves the conversion of galactose to galactosamine, followed by the addition of hydrochloric acid to form the hydrochloride salt. The reaction conditions often include the use of specific catalysts and controlled temperatures to ensure the desired product is obtained with high purity .

Industrial Production Methods: In industrial settings, the production of galactosamine hydrochloride involves large-scale synthesis using similar chemical routes as in laboratory settings. The process is optimized for efficiency and cost-effectiveness, often involving automated systems for precise control of reaction conditions. The final product is purified through crystallization or other separation techniques to achieve the required purity levels for research and industrial applications .

Chemical Reactions Analysis

Types of Reactions: Galactosamine hydrochloride undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound for different research purposes .

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate are used under controlled conditions to oxidize galactosamine hydrochloride.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are employed to reduce the compound.

Substitution: Substitution reactions often involve nucleophiles such as amines or thiols, which replace specific functional groups in the compound.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of galactosaminic acid, while reduction can yield galactosamine derivatives with altered functional groups .

Scientific Research Applications

Chemistry: Galactosamine hydrochloride is used in chemical research to study the properties and reactions of amino sugars. It serves as a model compound for understanding the behavior of similar molecules in various chemical environments .

Biology: In biological research, galactosamine hydrochloride is used to induce liver injury in animal models. This allows scientists to study the mechanisms of liver diseases and test potential treatments. It is also used to investigate the role of specific enzymes and pathways in liver metabolism .

Medicine: In medical research, galactosamine hydrochloride is used to develop and test new drugs for liver diseases. By inducing liver injury in animal models, researchers can evaluate the efficacy and safety of potential treatments before clinical trials .

Industry: In industrial applications, galactosamine hydrochloride is used in the production of pharmaceuticals and other products that require high-purity amino sugars. It is also used in the development of diagnostic tools and assays for liver function .

Mechanism of Action

Galactosamine hydrochloride exerts its effects by inhibiting the synthesis of RNA in hepatocytes. This inhibition occurs through the production of uridine diphosphate hexosamines, which deplete the intracellular pool of uracil nucleotides. As a result, the production of RNA and proteins is prevented, leading to hepatocyte death by necrosis and apoptosis . Additionally, galactosamine hydrochloride increases the adherence of polymorphonuclear leukocytes to hepatic endothelial cells and induces superoxide production, contributing to hepatic damage and macrophage infiltration .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

N-Acetyl-D-Galactosamine (CAS 1811-31-0)

• Structural Difference: Contains an acetyl group (-COCH₃) at the C2 amino position .
• Molecular Formula: C₈H₁₅NO₆ (MW 221.21) .
• Applications: Used in glycosylation studies and as a substrate for enzymes like glycosyltransferases.
• Handling requires standard laboratory precautions .

D-Galactosamine Derivatives with Isotopic Labels

• D-[1-¹⁴C] Galactosamine Hydrochloride :
  • Specific Activity : 50–60 mCi/mmol .
  • Use : Preferred for long-term metabolic tracing due to ¹⁴C’s longer half-life (~5,730 years) .
• D-[1-³H(N)] Galactosamine Hydrochloride :
  • Specific Activity : 10–25 Ci/mmol .
  • Use : Tritium (³H) labeling is ideal for short-term studies with higher detection sensitivity in autoradiography .

Rhodamine-Labeled D-Galactosamine

• Molecular Formula : C₃₁H₃₃N₃O₉ (MW 591.61) .
• Application : Fluorescent tagging for microbial imaging and glycoconjugate visualization in live cells .
• Advantage Over Radiolabeled Forms: Enables real-time, non-destructive tracking without radiation hazards .

Functional and Experimental Comparisons

Solubility and Handling

• D-Galactosamine Hydrochloride : Soluble in water (463.75 mM) and DMSO (115.94 mM) .
• N-Acetyl-D-Galactosamine : Lower solubility in polar solvents due to acetyl group hydrophobicity .
• Radiolabeled Forms : Require storage at -20°C to -80°C and specialized disposal protocols .

Toxicity Profiles

• D-Galactosamine Hydrochloride : Induces hepatorenal toxicity in rodents (LD₅₀: 500 mg/kg with LPS) .
• N-Acetyl-D-Galactosamine: No reported toxicity at standard doses .

Supplier and Grade Variability

• D-Galactosamine Hydrochloride : Available in reagent grade (≥99%, HPLC) and BioReagent grade (suitable for cell culture) .
• N-Acetyl-D-Galactosamine : Sold as saline suspensions for affinity chromatography .
• Radiolabeled Forms : Supplied by specialized vendors (e.g., ART 0148-250mCi for ³H-labeled) with strict transport conditions (dry ice) .

Biological Activity

Galactosamine hydrochloride, specifically the D- isomer, is a significant compound in biochemical research due to its various biological activities. This article explores its effects on cellular processes, particularly in hepatic tissues, and its potential therapeutic applications.

• Chemical Formula : C₆H₁₃NO₅ · HCl
• CAS Number : 1772-03-8
• Appearance : White to nearly white powder
• Melting Point : Approximately 182°C (dec.)

Galactosamine exists as N-acetylgalactosamine in the body and plays a role in various biochemical pathways, including glycosylation processes and cellular signaling.

Biological Activity Overview

Galactosamine hydrochloride exhibits several notable biological activities:

• Inhibition of Hepatic RNA Synthesis :
  • Galactosamine is recognized as a potent inhibitor of RNA synthesis in liver cells. This inhibition can lead to significant alterations in gene expression and cellular function, particularly affecting hepatocytes .
• Induction of Hepatic Damage :
  • The compound has been shown to induce acute hepatic disorders, characterized by macrophage infiltration and damage to liver tissues. This effect is mediated through increased adherence of polymorphonuclear leukocytes to hepatic endothelial cells and the induction of superoxide production .
• Effects on Cell Signaling :
  • Galactosamine influences various signaling pathways related to inflammation and cell survival. Its ability to modulate leukocyte adhesion suggests potential roles in inflammatory responses and tissue repair mechanisms .

Case Studies

• Acute Hepatitis Model :
  • In experimental models, administration of galactosamine hydrochloride has been used to induce hepatitis. This model helps researchers understand liver injury mechanisms and test potential therapeutic agents for liver diseases .
• Inflammatory Response Studies :
  • Studies have demonstrated that galactosamine enhances the adherence of leukocytes to endothelial cells, suggesting its role in promoting inflammatory responses. This property can be critical for understanding conditions like liver inflammation and fibrosis .

Data Tables

Biological Activity	Mechanism	Reference
Inhibition of RNA synthesis	Direct inhibition of transcriptional machinery
Induction of hepatic damage	Increased leukocyte adhesion and superoxide production
Modulation of inflammatory responses	Altered cell signaling pathways

Q & A

Basic Questions

Q. What are the primary research applications of D-Galactosamine hydrochloride, [1-³H(N)] in experimental models?

D-Galactosamine hydrochloride, [1-³H(N)], is widely used to induce acute liver injury in rodent models, particularly when combined with lipopolysaccharide (LPS). This combination mimics fulminant hepatic failure by triggering hepatocyte apoptosis, UTP depletion, and oxidative stress . Methodologically:

• Dosage : Prepare a sterile solution at 133.5 mg/mL in PBS for intraperitoneal administration .
• Validation : Monitor liver-specific biomarkers (e.g., ALT, AST) and histopathological changes (e.g., necrosis, inflammatory infiltration) .
• Mechanistic Insight : The tritiated form ([1-³H(N)]) allows tracking of metabolic uptake and distribution in hepatic tissue via autoradiography or scintillation counting .

Q. How should researchers handle and store D-Galactosamine hydrochloride, [1-³H(N)] to ensure stability and safety?

• Storage : For the tritiated form, store in sterile aqueous solutions at 1 mCi/mL (specific activity: 10–25 Ci/mmol) at –20°C to minimize radiolytic degradation . Non-radiolabeled forms are stable at room temperature in dry, airtight containers .
• Handling : Use radiation safety protocols (e.g., shielding, PPE) for the tritiated variant. For non-radioactive forms, general lab precautions (gloves, goggles) suffice, as no acute toxicity is reported .

Q. What methodologies are recommended for verifying the purity and radiochemical integrity of D-Galactosamine hydrochloride, [1-³H(N)]?

• HPLC Analysis : Use a validated reversed-phase HPLC method with UV detection (λ = 195 nm) and a C18 column. Compare retention times against a non-radiolabeled standard .
• Radiochemical Purity : Assess via thin-layer chromatography (TLC) with scintillation counting to confirm ≥95% tritium incorporation .
• Supplementary Tests : Perform chloride ion verification (e.g., silver nitrate precipitation) and infrared spectroscopy (IR) to confirm functional groups .

Advanced Questions

Q. How can researchers optimize the use of D-Galactosamine hydrochloride, [1-³H(N)] in LPS-induced acute liver injury models to ensure reproducibility?

• Dosage Ratio : A 1:10 ratio of LPS (5 µg/kg) to D-GalN (500 mg/kg) is commonly used in mice. Adjust based on strain-specific sensitivity .
• Timing : Administer LPS 30–60 minutes after D-GalN to synchronize inflammatory and metabolic stress pathways .
• Validation : Include sham controls and validate via cytokine profiling (TNF-α, IL-6) and caspase-3 activation assays to confirm apoptotic pathways .

Q. What strategies are employed to synthesize tritium-labeled conjugates of D-Galactosamine hydrochloride for tracer studies in metabolic pathways?

• Hydroxyl Protection : React D-GalN·HCl with acetic anhydride in pyridine to acetylate hydroxyl groups, yielding GalNAc(OAc)₄ .
• Tritium Incorporation : Use catalytic tritiation (e.g., Pd/C under ³H₂ gas) at the [1-³H] position, followed by purification via column chromatography .
• Conjugation : Couple tritiated GalN with targeting moieties (e.g., glycoproteins) using carbodiimide crosslinkers, with radiochemical yield monitored via TLC .

Q. How should conflicting data on D-Galactosamine-induced hepatotoxicity versus renal dysfunction be analyzed in mechanistic studies?

• Dose-Dependent Effects : At high doses (>600 mg/kg), D-GalN depletes renal UTP pools, leading to tubular necrosis. Use lower doses (300–500 mg/kg) for liver-specific injury .
• Biomarker Profiling : Simultaneously assay liver (ALT, AST) and kidney (BUN, creatinine) biomarkers to distinguish primary vs. secondary organ damage .
• Mechanistic Studies : Employ knockout models (e.g., caspase-3–/– mice) to dissect apoptotic pathways and clarify tissue-specific toxicity .